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Compound of Interest

Compound Name: 7-Tridecanol

CAS No.: 927-45-7

Cat. No.: B1208236

Get Quote

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and known biological activities of 7-Tridecanol (CAS 927-45-7) for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
7-Tridecanol is a long-chain fatty alcohol.[1] It is characterized by a 13-carbon chain with a

hydroxyl group located at the seventh carbon position.[1] At room temperature, it is a colorless,

viscous liquid.[1] It is generally insoluble in water but soluble in organic solvents.[1]

Table 1: Physical and Chemical Properties of 7-Tridecanol
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Property Value Source(s)

CAS Number 927-45-7 [2]

Molecular Formula C13H28O

Molecular Weight 200.36 g/mol

Boiling Point
260.8 – 268.11 °C at 760

mmHg

Melting Point 26.15 °C (estimate)

Density 0.831 g/cm³

Flash Point 105.5 °C

Water Solubility 5.237 mg/L at 25 °C (estimate)

Synonyms

7-tridecanol, Tridecan-7-ol, 1-

Hexyl-1-heptanol, NSC

158536

Safety and Toxicological Data
The safety profile of 7-Tridecanol varies across different suppliers. Some sources classify it as

a hazardous substance, while others do not. It is crucial to consult the specific safety data

sheet (SDS) provided by the supplier before handling this chemical.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319
Causes serious eye

irritation.

H335
May cause respiratory

irritation.

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

First Aid Measures:
If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person and consult a physician.
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Biological Activity and Experimental Protocols
Antibacterial Activity
Research has shown that long-chain fatty alcohols, including 1-tridecanol (a structural isomer

of 7-tridecanol), exhibit significant antibacterial activity against Staphylococcus aureus.

Notably, 1-dodecanol and 1-tridecanol demonstrated the highest antibacterial activity among

the tested long-chain fatty alcohols.

Table 3: Antibacterial Activity of 1-Tridecanol against Staphylococcus aureus

Method MIC (μg/mL) MBC (μg/mL) Source(s)

Broth Dilution 4 8

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration.

The following is a generalized protocol based on the methodology described for testing long-

chain fatty alcohols against S. aureus.

Preparation of Bacterial Inoculum:Staphylococcus aureus is cultured in a suitable broth

medium (e.g., Brain Heart Infusion broth) overnight at 37°C. The culture is then diluted to

achieve a standardized concentration of bacteria (e.g., approximately 10^4 CFU/mL).

Preparation of Test Compound: A stock solution of 7-Tridecanol is prepared in a suitable

solvent (e.g., DMSO). Serial dilutions of the compound are then made in the broth medium in

a 96-well microtiter plate.

Incubation: The standardized bacterial inoculum is added to each well containing the

different concentrations of 7-Tridecanol. Control wells containing only the broth and

inoculum (positive control) and broth with the solvent (vehicle control) are also included. The

plate is incubated at 37°C for 24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of 7-Tridecanol at

which there is no visible growth of bacteria.
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Determination of MBC: To determine the MBC, an aliquot from the wells showing no growth

is sub-cultured onto an agar plate. The plate is incubated at 37°C for 24 hours. The MBC is

the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial

viability.

Preparation

Experiment Analysis
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Click to download full resolution via product page

Workflow for determining antibacterial activity.

Proposed Mechanisms of Action
While detailed signaling pathways for 7-Tridecanol are not well-documented in publicly

available literature, some mechanisms of action have been proposed.

Antibacterial Mechanism: Unlike some other fatty alcohols, the antibacterial action of 1-

tridecanol against S. aureus is reported to not involve membrane damage. This suggests an

alternative mechanism of action, which remains to be fully elucidated.

Anticancer Activity: There are claims that 7-Tridecanol is an effective anti-cancer agent in

vivo against mouse melanoma. The proposed, though not yet substantiated, mechanism

may involve the inhibition of carboxylate groups or the reversible formation of acetyl

derivatives with the cell membrane.

Enzyme Inhibition: It has also been suggested that this compound can inhibit the activity of

primers in the polymerase chain reaction (PCR) process through competitive binding to DNA
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at the 3' position.
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Proposed mechanisms of action for 7-Tridecanol.

Summary and Future Directions
7-Tridecanol is a long-chain fatty alcohol with established antibacterial properties against

Staphylococcus aureus. Its mechanism of antibacterial action appears to be distinct from

membrane disruption, warranting further investigation. While there are indications of potential

anticancer and enzyme-inhibiting activities, these require substantial experimental validation

through dedicated research. The lack of detailed studies on its interaction with cellular signaling

pathways presents an opportunity for future research to uncover novel therapeutic applications

for this compound. Researchers are advised to handle this chemical with appropriate safety

precautions as outlined in the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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